Cas no 1806380-57-3 (3-Ethoxy-5-mercaptophenylpropanoic acid)

• Product Name: 3-Ethoxy-5-mercaptophenylpropanoic acid
• CAS No: 1806380-57-3
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 4938252
• Update Time: 2025-10-31

3-Ethoxy-5-mercaptophenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-5-mercaptophenylpropanoic acid

• Inchi： 1S/C11H14O3S/c1-3-14-9-4-8(5-10(15)6-9)7(2)11(12)13/h4-7,15H,3H2,1-2H3,(H,12,13)
• InChI Key： MXWNTCSTNZQLCO-UHFFFAOYSA-N
• SMILES： SC1C=C(C=C(C=1)C(C(=O)O)C)OCC

Computed Properties

• Exact Mass: 226.06636548 g/mol
• Monoisotopic Mass: 226.06636548 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 226.29
• XLogP3: 2.4
• Topological Polar Surface Area: 47.5

Additional information on 3-Ethoxy-5-mercaptophenylpropanoic acid

Recent Advances in the Study of 3-Ethoxy-5-mercaptophenylpropanoic acid (CAS: 1806380-57-3)

3-Ethoxy-5-mercaptophenylpropanoic acid (CAS: 1806380-57-3) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique ethoxy and mercapto functional groups, has shown promising potential in various applications, including drug development and biochemical studies. The following research brief synthesizes the latest findings related to this compound, providing insights into its synthesis, properties, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of 3-Ethoxy-5-mercaptophenylpropanoic acid, with particular attention to its role as a building block for more complex molecules. Researchers have developed novel synthetic pathways to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation. These advancements have facilitated the production of high-quality batches, enabling more rigorous pharmacological evaluations.

In terms of biological activity, preliminary investigations suggest that 3-Ethoxy-5-mercaptophenylpropanoic acid exhibits notable antioxidant and anti-inflammatory properties. In vitro studies have demonstrated its ability to scavenge free radicals and modulate key inflammatory pathways, such as the NF-κB signaling cascade. These findings position the compound as a potential candidate for the development of therapeutics targeting oxidative stress-related disorders, including neurodegenerative diseases and chronic inflammation.

Further research has explored the pharmacokinetic profile of 3-Ethoxy-5-mercaptophenylpropanoic acid. Studies in animal models have revealed favorable absorption and distribution characteristics, with moderate plasma protein binding and a half-life conducive to once-daily dosing. However, challenges remain in optimizing its metabolic stability, as hepatic first-pass metabolism has been identified as a limiting factor in oral bioavailability. Current efforts are directed toward structural modifications to enhance metabolic resistance while preserving bioactivity.

The potential applications of 3-Ethoxy-5-mercaptophenylpropanoic acid extend beyond small-molecule therapeutics. Recent work has investigated its utility as a linker or functional group in antibody-drug conjugates (ADCs) and other targeted delivery systems. The mercapto moiety, in particular, offers a convenient handle for site-specific conjugation, enabling the development of more homogeneous and stable bioconjugates. This has opened new avenues for precision medicine approaches in oncology and autoimmune diseases.

In conclusion, 3-Ethoxy-5-mercaptophenylpropanoic acid (CAS: 1806380-57-3) represents a versatile and promising compound in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its multifaceted potential, from direct therapeutic applications to its role in advanced drug delivery systems. As research progresses, this molecule is likely to play an increasingly important role in the development of next-generation therapeutics.